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Compound of Interest |

Compound Name: Ditridecyl phthalate
CAS No.: 75359-31-8
Cat. No.: B166103
Get Quote
Introduction

Ditridecyl phthalate (DTDP) is a high-molecular-weight phthalate ester used primarily as a
plasticizer in polyvinyl chloride (PVC) products to enhance flexibility and durability. Its
widespread use and potential for environmental release from various consumer and industrial
products necessitate reliable methods for its detection and quantification in environmental
matrices. Due to its chemical properties—low water solubility and high octanol-water partition
coefficient—DTDP is expected to adsorb strongly to soil, sediment, and suspended solids.[1]

These application notes provide detailed protocols for the extraction of DTDP from water, soil,
and sediment samples, intended for use by researchers, environmental scientists, and
analytical laboratory professionals. The protocols are based on established methodologies for
high-molecular-weight phthalates, including those outlined by the U.S. Environmental
Protection Agency (EPA). Subsequent analysis is typically performed using gas
chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography
(HPLC).

General Considerations and Contamination Control
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The analysis of phthalates is highly susceptible to background contamination from laboratory

materials.[2] Phthalates are ubiquitous in plastics, solvents, and other common lab equipment.

Strict contamination control is critical for accurate quantification.

Glassware: Use glass or stainless steel apparatus exclusively. Avoid all plastic containers,
pipette tips, and wash bottles.

Solvents: Use high-purity, phthalate-free, or "distilled-in-glass" grade solvents.

Cleaning: All glassware should be meticulously cleaned, rinsed with solvent, and baked at a
high temperature (e.g., 400°C for 4 hours) to remove organic residues.[3]

Blanks: A laboratory reagent blank must be processed with every batch of samples to
monitor for contamination.[2]

Extraction from Aqueous Samples (Water)

For aqueous matrices such as groundwater or wastewater, Solid-Phase Extraction (SPE) is a

highly effective technique, offering good recovery, reduced solvent consumption, and
operational simplicity. The following protocol is adapted from U.S. EPA Method 3535A.[4][5][6]

Protocol: Solid-Phase Extraction (SPE)

3.1.1 Materials

Sample collection bottles: 1 L amber glass, with PTFE-lined caps

SPE cartridges or disks (e.g., C18-bonded silica)

SPE vacuum manifold

Vacuum pump

Drying agent: Anhydrous sodium sulfate (granular, baked at 400°C)

Solvents: Methanol, Dichloromethane (DCM), Ethyl Acetate (High Purity/HPLC Grade)

Concentrator apparatus (e.g., Kuderna-Danish or automated evaporator)
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e GC vials: Amber glass with PTFE-lined septa

3.1.2 Procedure

o Sample Preparation: Collect a 1 L water sample in an amber glass bottle. If not extracted
immediately, store at 4°C. Allow the sample to warm to room temperature before extraction.
The pH of the sample should be between 5 and 7; phthalates can hydrolyze under basic
conditions.[2]

o Cartridge Conditioning: Place the SPE cartridge (e.g., C18, 500 mg) on the vacuum
manifold. Do not apply vacuum yet.

o Add 5-10 mL of ethyl acetate to the cartridge to wet the sorbent.

o Add 5-10 mL of methanol, allowing it to soak for 1-2 minutes.

o Add 10-15 mL of organic-free reagent water. Pull most of the water through under a light
vacuum, ensuring a layer of water remains on top of the sorbent to prevent it from drying
out.

o Sample Loading: Pass the 1 L water sample through the conditioned cartridge at a steady
flow rate of approximately 10-15 mL/min. Do not allow the sorbent to go dry until the entire
sample has passed through.

» Sorbent Drying: Once the sample has been loaded, continue to apply vacuum for 10-15
minutes to remove residual water from the cartridge.

o Elution:

o Place a collection tube inside the manifold.

o Elute the retained analytes by passing 5-10 mL of ethyl acetate or dichloromethane
through the cartridge. Allow the solvent to soak the sorbent for 5 minutes before drawing it
through under a light vacuum.

o Repeat the elution step with a second aliquot of solvent for a total elution volume of 10-20
mL.
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e Drying and Concentration: Pass the collected eluate through a funnel containing anhydrous
sodium sulfate to remove any remaining water. Concentrate the extract to a final volume of
1.0 mL using a gentle stream of nitrogen or an appropriate evaporator.

e Analysis: Transfer the final extract to a GC vial for analysis.

Extraction from Solid Samples (Soil & Sediment)

For solid matrices like soil and sediment, Ultrasonic-Assisted Extraction (UAE) offers a balance
of efficiency and speed. The traditional Soxhlet extraction method is also presented as a more
exhaustive, albeit slower, alternative. These protocols are based on principles from U.S. EPA
Methods 3550C (Ultrasonic) and 3540C (Soxhlet).[3][7][8][9]

Protocol: Ultrasonic-Assisted Extraction (UAE)
4.1.1 Materials

e Centrifuge tubes: 50 mL glass or stainless steel with PTFE-lined caps
 Ultrasonic bath or probe sonicator

e Centrifuge

e Drying agent: Anhydrous sodium sulfate

» Solvents: Acetone, Hexane, Dichloromethane (1:1 Acetone:Hexane or 1:1 Acetone:DCM
mixture)

» Concentrator apparatus
e GCvials

4.1.2 Procedure

Sample Preparation: Homogenize the soil/sediment sample. Weigh approximately 10-30 g
(wet weight) of the sample into a beaker or centrifuge tube.[7]
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Drying: Add anhydrous sodium sulfate to the sample and mix with a stainless steel spatula
until a free-flowing powder is obtained.[7]

First Extraction:
o Add 30 mL of a 1:1 (v/v) acetone:hexane mixture to the sample.

o Place the sample in an ultrasonic bath or use a probe sonicator for 3-5 minutes. Caution:
To avoid overheating, which can degrade analytes, monitor the temperature.

Solvent Separation:

o If using a centrifuge: Centrifuge the sample at ~2000 rpm for 10 minutes. Decant the

solvent extract into a clean flask.

o If using filtration: Set up a vacuum filtration apparatus and decant the solvent through the
filter.

Repeat Extractions: Repeat the extraction (steps 3 and 4) two more times with fresh aliquots

of the solvent mixture, combining all extracts.[7]

Concentration: Concentrate the combined extract to a final volume of 1.0 mL. A solvent
exchange into hexane may be performed during this step if required for the analytical

method.

Analysis: Transfer the final extract to a GC vial for analysis.

Alternative Protocol: Soxhlet Extraction

Soxhlet extraction is a rigorous and well-established technique that ensures thorough
extraction but requires longer processing times (16-24 hours).[3][8]

4.2.1 Procedure

o Sample Preparation: Prepare a 10-20 g sample mixed with anhydrous sodium sulfate as
described in the UAE protocol (Section 4.1.2).
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e Loading: Place the sample mixture into a cellulose extraction thimble and place the thimble

inside the Soxhlet extractor.[3]

e Extraction: Add ~300 mL of a 1:1 acetone:hexane mixture to a 500 mL round-bottom flask.

Assemble the Soxhlet apparatus and extract for 16-24 hours at a rate of 4-6 cycles per hour.

[3]

e Concentration: After extraction, cool the flask and concentrate the extract to 1.0 mL as

described previously.

Data Presentation

Quantitative data for ditridecyl phthalate specifically is limited in publicly available literature.

The following tables summarize performance data for high-molecular-weight phthalates that

can be considered analogous to DTDP, extracted using methods similar to those described

above. This data provides an estimate of expected performance.

Table 1: Performance Data for Phthalate Extraction from Aqueous Samples

Compoun Elution Recovery Referenc
Method Sorbent LODI/ILOQ
d Solvent (%)
. Dionex
Di-n-octyl .
SPE-GC- AutoTrac Dichloro
phthalate 91.8+3.4 NIA [10]
ECD e 280 methane
(DNOP) .
SPE Disk
. Dionex
Diisononyl ]
SPE-GC- AutoTrace Dichlorome
phthalate 95.8+2.6 N/A [10]
ECD 280 SPE thane
(DINP) ,
Disk
Dionex
Diisodecyl )
SPE-GC- AutoTrace Dichlorome
phthalate 94.1+1.9 N/A [10]
ECD 280 SPE thane
(DIDP) _
Disk
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| Various Phthalates | SPE-HPLC | Florisil Cartridge | Ethyl Acetate | 98.2 - 110.0 | 0.025-0.05
mg/L | |

Table 2: Performance Data for Phthalate Extraction from Solid Samples (Soil/Sediment)

Compound( Extraction Recovery

Method LOD (ng/qg) Reference
s) Solvent (%)
n-
] hexane:met
16 Ultrasonic
. hylene 78 - 117 0.1-0.25
Phthalates Extraction .
chloride
(1:1)
1.24 -3.15
6 Phthalates Microwave- o )
] ) Acetonitrile 84 - 115 Mg/L (in [11]
(incl. DNOP) Assisted
extract)

| 6 Phthalates (incl. DNOP) | Soxhlet Extraction | Toluene | >80 | 0.103 pg/g | |

N/A: Not Available in the cited source. LOD/LOQ values are highly instrument-dependent.

Analytical Finish

The prepared extracts can be analyzed by GC-MS or HPLC-UV/MS. GC-MS is often preferred
due to its high sensitivity and specificity.

e GC-MS: A DB-5ms or similar non-polar capillary column is commonly used.[12] The mass
spectrometer is typically operated in Selected lon Monitoring (SIM) mode for enhanced
sensitivity, using characteristic ions of DTDP (e.g., m/z 149 as a common phthalate
fragment).[12]

o HPLC-UV: Reversed-phase chromatography using a C18 or Phenyl-Hexyl column with a
water/acetonitrile or water/methanol gradient can be employed.[13][14] UV detection is
typically performed at wavelengths between 225-235 nm.[13][15]

Workflow Diagram
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The following diagram illustrates the general workflow for the extraction and analysis of DTDP
from environmental samples.

1. Sample Collection & Preparation

Aqueous Sample (Water) Solid Sample (Soil/Sediment)
- 1L Amber Glass - Homogenize
- Store at 4°C - Weigh 10-30g
4 2. Extraction )
Solid-Phase Extractlon (SPE) Ultrasonic-Assisted Extraction (UAE)
- Condition Cartridge (C18) - Mix with Na2S0O4
- Load Sample - Add Solvent (e.g., Acetone:Hexane)
- Dry Sorbent - Sonicate 3x

N J

3. Elution & (,oncentratlon

Elute with Organlc Solvent
(e.g., Ethyl Acetate, DCM)
Dry (Na2S04) &
Concentrate Extract to 1 mL

4 4, Instrume$tal Analysis A

GC-MS or HPLC-UV/MS Analysis
- Quantify using Calibration Curve

Report Results
(Mg/L or pg/kg)

Click to download full resolution via product page

Caption: General workflow for DTDP extraction and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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